Cas no 2806720-37-4 (prop-2-yn-1,1-d2-1-amine)
prop-2-yn-1,1-d2-1-amine structure
Product Name:prop-2-yn-1,1-d2-1-amine
CAS No:2806720-37-4
MF:C3H5N
MW:57.0908238887787
CID:6827069
PubChem ID:142735075
Update Time:2025-02-19
prop-2-yn-1,1-d2-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2806720-37-4
- prop-2-yn-1,1-d2-1-amine
- CS-25329
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- Inchi: 1S/C3H5N/c1-2-3-4/h1H,3-4H2/i3D2
- InChI Key: JKANAVGODYYCQF-SMZGMGDZSA-N
- SMILES: NC([2H])([2H])C#C
Computed Properties
- Exact Mass: 57.054752656Da
- Monoisotopic Mass: 57.054752656Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 38.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 26Ų
prop-2-yn-1,1-d2-1-amine Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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